Cas no 2229423-53-2 (3-(4-methylthiophen-3-yl)propanal)

• Product Name: 3-(4-methylthiophen-3-yl)propanal
• CAS No: 2229423-53-2
• MF: C₈H₁₀OS
• MW: 154.229401111603
• CID: 6437757
• PubChem ID: 165664384
• Update Time: 2025-10-29

3-(4-methylthiophen-3-yl)propanal Chemical and Physical Properties

Names and Identifiers

• 3-(4-methylthiophen-3-yl)propanal
• 4-Methyl-3-thiophenepropanal

• Inchi： 1S/C8H10OS/c1-7-5-10-6-8(7)3-2-4-9/h4-6H,2-3H2,1H3
• InChI Key： ADIVQBUCZPTYOQ-UHFFFAOYSA-N
• SMILES： C1SC=C(C)C=1CCC=O

Experimental Properties

• Density: 1.087±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 230.8±25.0 °C(Predicted)

Additional information on 3-(4-methylthiophen-3-yl)propanal

3-(4-Methylthiophen-3-yl)Propanal: A Comprehensive Overview

3-(4-Methylthiophen-3-yl)propanal, also known by its CAS number 2229423-53-2, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a thiophene ring with an aldehyde group, making it a versatile building block for various applications.

The thiophene moiety in 3-(4-methylthiophen-3-yl)propanal contributes to its aromatic stability and electronic properties, while the aldehyde group provides reactivity for further functionalization. Recent studies have highlighted the potential of this compound in the synthesis of advanced materials, such as conductive polymers and organic semiconductors. For instance, researchers have explored its use in creating lightweight, flexible electronics that could revolutionize wearable technology.

In terms of synthesis, 3-(4-methylthiophen-3-yl)propanal can be prepared through a variety of methods, including oxidative coupling and catalytic cross-coupling reactions. These methods not only enhance the efficiency of production but also allow for precise control over the compound's structure, which is crucial for its application in specialized fields.

The electronic properties of 3-(4-methylthiophen-3-yl)propanal have been extensively studied using computational chemistry techniques. These studies reveal that the compound exhibits a conjugated π-system that facilitates electron delocalization, making it an excellent candidate for use in optoelectronic devices. Furthermore, its ability to form self-assembled monolayers has opened new avenues for its application in nanotechnology.

Beyond its role in materials science, 3-(4-methylthiophen-3-yl)propanal has also shown promise in medicinal chemistry. Its unique structure allows for interactions with biological systems, potentially leading to the development of novel therapeutic agents. Current research is focused on understanding its bioavailability and pharmacokinetics to assess its suitability as a drug candidate.

In conclusion, 3-(4-methylthiophen-3-yl)propanal, with its CAS number 2229423-53-2, stands at the forefront of chemical innovation. Its versatile structure and diverse applications make it a valuable compound in both academic research and industrial development. As ongoing studies continue to uncover new possibilities, this compound is poised to play a pivotal role in shaping the future of materials science and beyond.